4,5-Difluoro-3-methoxyphenyl acetic acid

• CAS RN: 887585-35-5
• Molecular Formula: C9H8F2O3
• Molecular Weight: 202.15 g/mol
• IUPAC Name: 2-(3,4-difluoro-5-methoxyphenyl)acetic acid
• InChI: InChI=1S/C9H8F2O3/c1-14-7-3-5(4-8(12)13)2-6(10)9(7)11/h2-3H,4H2,1H3,(H,12,13)
• InChI Key: SBJJRVSWJFKCHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)CC(=O)O)F)F

Description

4,5-Difluoro-3-methoxyphenyl acetic acid is a useful research compound. Its molecular formula is C9H8F2O3 and its molecular weight is 202.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1.59 g of 5-allyl-1,2-difluoro-3-methoxybenzene (C2) are dissolved in 5.25 ml of ethyl acetate and 19.75 ml of glacial acetic acid and cooled to 0° C. in an ice bath. The solution is subsequently treated with ozone for 15 min (ozone generator: oxygen flow rate 40 l/h—corresponds to 5 g/h of O3). The mixture is subsequently diluted with 12 ml of water and warmed at 50° C. for a further 15 min. The reaction solution is then evaporated in vacuo, and the residue remaining is dissolved in 50 ml of tetrahydrofuran. 420 μl of H2O2 (30% solution) and 163 mg of phenylselenic acid are added. The reaction solution is subsequently heated under reflux for 2 h and, when the reaction is complete, evaporated to dryness in vacuo. The residue is purified by flash column chromatography on silica gel (solvent gradient: dichloromethane/0-40% by vol. of methanol), giving 806 mg of the title compound as a colourless oil; MS: 203.1 (MH+); TLC: Rf=0.40 (cyclohexane/ethyl acetate 9:1).

Synthesis routes and methods II

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